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Compound of Interest

Compound Name: Regelidine

Cat. No.: B10819615 Get Quote

Welcome to the Regelidine Technical Support Center. This guide is designed for researchers,

scientists, and drug development professionals to address common solubility challenges

encountered when working with Regelidine in aqueous buffers. Please note that while specific

aqueous solubility data for Regelidine is limited in publicly available literature, this guide

provides a systematic approach to help you determine the optimal conditions for your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of Regelidine?

The most reliable starting point for dissolving Regelidine is using 100% Dimethyl Sulfoxide

(DMSO). Commercial suppliers have validated this method.

A detailed protocol for preparing a DMSO stock solution is provided in the "Experimental

Protocols" section below. It is crucial to use a new, anhydrous grade of DMSO, as absorbed

water can significantly reduce the solubility of Regelidine[1].

Q2: I've dissolved Regelidine in DMSO, but I'm seeing precipitation when I dilute it into my

aqueous buffer. What should I do?

This is a common issue known as "crashing out" and occurs when a compound that is soluble

in an organic solvent is introduced into an aqueous solution where it is less soluble. Here are

several troubleshooting steps:
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Lower the Final Concentration: The most straightforward approach is to use a more diluted

final concentration of Regelidine in your aqueous buffer.

Increase the Percentage of Co-solvent: If your experimental system can tolerate it,

increasing the final percentage of DMSO in your aqueous buffer (e.g., from 0.1% to 0.5% or

1%) can help keep Regelidine in solution. Always check the tolerance of your specific assay

or cell line to the final DMSO concentration.

pH Adjustment: The solubility of many compounds is pH-dependent. Since Regelidine is a

sesquiterpene alkaloid, its solubility may be influenced by pH. A systematic evaluation of

different pH values for your buffer is recommended.

Use of Surfactants or Solubilizing Agents: Low concentrations of non-ionic surfactants like

Tween® 20 or Pluronic® F-68 can help to maintain the solubility of hydrophobic compounds

in aqueous solutions.

Warming the Solution: Gently warming the aqueous buffer before and during the addition of

the Regelidine-DMSO stock solution can sometimes improve solubility. However, be mindful

of the temperature stability of Regelidine and other components in your experiment.

Q3: Is there any data on the pH-dependent solubility of Regelidine?

Currently, there is no specific publicly available data on the pH-dependent solubility profile of

Regelidine. As Regelidine is a sesquiterpene alkaloid, it is plausible that its solubility may vary

with pH. Researchers should empirically determine the optimal pH for their specific application.

A suggested protocol for this is outlined in the "Experimental Protocols" section.

Troubleshooting Guide
This section provides a structured approach to tackling solubility issues with Regelidine in

aqueous buffers.

Initial Stock Solution Preparation
The first and most critical step is the proper preparation of a high-concentration stock solution

in an appropriate organic solvent.
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Table 1: Recommended Stock Solution Parameters for Regelidine

Parameter Recommendation Source

Solvent
100% Dimethyl Sulfoxide

(DMSO)
[1]

Concentration Up to 2 mg/mL (3.34 mM) [1]

Method

Use of ultrasonication,

warming, and heating to 60°C

may be required.

[1]

Important Note

Use a new, anhydrous

(hygroscopic) DMSO for best

results.

[1]

Storage

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months, protected from

light.

Working Solution in Aqueous Buffer: A Step-by-Step
Approach
If you are encountering precipitation when diluting your DMSO stock into an aqueous buffer,

follow this systematic approach to identify suitable conditions.

Table 2: Experimental Design for Aqueous Buffer Solubility Testing
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Step Variable to Test Suggested Range Considerations

1 Final Concentration

Start with your desired

concentration and

perform serial

dilutions (e.g., 100

µM, 50 µM, 10 µM, 1

µM).

Identify the highest

concentration that

remains soluble.

2 Co-solvent (DMSO) %
0.1%, 0.5%, 1%, 2%

(v/v)

Check the tolerance of

your experimental

system (e.g., cells,

enzymes) to DMSO.

3 Buffer pH
pH 5.0, 6.0, 7.0, 7.4,

8.0

Use buffers with

appropriate buffering

capacity for each pH.

4 Solubilizing Agents

Tween® 20 (0.01-

0.1%), Pluronic® F-68

(0.01-0.1%)

Verify that the

solubilizing agent

does not interfere with

your assay.

Experimental Protocols
Protocol 1: Preparation of a Regelidine Stock Solution in
DMSO
Objective: To prepare a concentrated stock solution of Regelidine in DMSO.

Materials:

Regelidine (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer
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Water bath or heat block

Ultrasonic bath

Procedure:

Weigh the desired amount of Regelidine powder in a sterile tube.

Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g., 2

mg/mL).

Vortex the tube for 1-2 minutes to initially mix the powder and solvent.

If the compound is not fully dissolved, place the tube in an ultrasonic bath for 10-15 minutes.

If solubility is still an issue, warm the solution in a water bath or heat block at 60°C for 5-10

minutes, with intermittent vortexing.

Once the Regelidine is fully dissolved, allow the solution to cool to room temperature.

Aliquot the stock solution into smaller volumes in sterile tubes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: General Procedure for Determining Apparent
Solubility in Aqueous Buffer
Objective: To determine the apparent solubility of Regelidine in a specific aqueous buffer.

Materials:

Regelidine-DMSO stock solution (from Protocol 1)

Aqueous buffer of choice (e.g., PBS, Tris-HCl) at various pH values

Clear microcentrifuge tubes
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Vortex mixer

Centrifuge

Procedure:

Prepare a series of dilutions of your Regelidine-DMSO stock solution into your chosen

aqueous buffer in clear microcentrifuge tubes. Start with a high concentration that is likely to

precipitate and serially dilute.

Ensure the final percentage of DMSO is consistent across all tubes if you are not testing it as

a variable.

Vortex each tube thoroughly after adding the stock solution.

Incubate the tubes at your experimental temperature for a set period (e.g., 1-2 hours) to

allow equilibrium to be reached.

Visually inspect each tube for any signs of precipitation.

To confirm, centrifuge the tubes at high speed (e.g., >10,000 x g) for 10 minutes.

Carefully inspect for a pellet at the bottom of the tube. The highest concentration without a

visible pellet is your apparent solubility under those conditions.
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Caption: Workflow for Preparing Regelidine Stock Solution in DMSO.
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Caption: Troubleshooting Flowchart for Regelidine in Aqueous Buffer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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